7-Amino-2,2,4-trimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one

• IUPAC Name: 7-amino-2,2,4-trimethyl-1,4-benzoxazin-3-one
• InChI: InChI=1S/C11H14N2O2/c1-11(2)10(14)13(3)8-5-4-7(12)6-9(8)15-11/h4-6H,12H2,1-3H3
• InChI Key: WFWNYWRRFKPOGD-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)N(C2=C(O1)C=C(C=C2)N)C)C
• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol

Description

7-Amino-2,2,4-trimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one (7-Amino-TBO) is a novel compound with a variety of potential applications in scientific research. It is a heterocyclic compound containing both nitrogen and oxygen atoms, and can be synthesized from a variety of starting materials. 7-Amino-TBO has been found to have a wide range of biochemical and physiological effects, and has been used in a variety of laboratory experiments.

Scientific Research Applications

Synthesis and Characterization

• A study by Xiaoguang and Yin Du-lin (2005) explored the synthesis of isoindoline derivatives using 7-amino-2,2,4-trimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one, highlighting its role in novel compound creation and chemical reactions (Xiaoguang & Yin Du-lin, 2005).
• In another study, the compound's photophysical behavior was analyzed, demonstrating its significance in understanding fluorescence and solvatochromic effects (Valdebenito et al., 2015).

Biological and Pharmaceutical Research

• Research by Tian et al. (2012) synthesized derivatives of 7-amino-2H-benzo[b][1,4]oxazin-3(4H)-one as potential platelet aggregation inhibitors, emphasizing its medical research significance (Tian et al., 2012).
• Desai et al. (2017) investigated novel compounds involving 7-amino-2H-benzo[b][1,4]oxazin-3(4H)-one for antimicrobial applications, underlining its potential in developing new antimicrobial agents (Desai et al., 2017).

Agricultural and Environmental Studies

• A study by Macias et al. (2006) focused on the isolation and synthesis of benzoxazinones, including compounds related to 7-amino-2H-benzo[b][1,4]oxazin-3(4H)-one, for their phytotoxic and antimicrobial properties, relevant in agricultural research (Macias et al., 2006).

Chemical Synthesis Methodology

• Meng et al. (2013) developed chiral N-Benzyl-2-methyl-2H-benzo[b][1,4]oxazin/thiazin-3(4H)-ones, demonstrating the versatility of 7-amino-2H-benzo[b][1,4]oxazin-3(4H)-one in synthesizing various biologically active molecules (Meng et al., 2013).